Cas no 2223051-53-2 (3-BROMO-2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE)

3-BROMO-2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE structure
2223051-53-2 structure
Product Name:3-BROMO-2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
CAS No:2223051-53-2
MF:C12H17BBrNO2
MW:297.99
CID:5520221
PubChem ID:72220312
Update Time:2026-03-10

3-BROMO-2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • 3-Bromo-2-methylpyridine-5-boronic acid pinacol ester
    • 3-bromo-2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 3-Bromo-2-methylpyridine-5-boronicacidpinacolester
    • (5-Bromo-6-methylpyridin-3-yl)boronic acid pinacol ester
    • CS-0176735
    • MB17538
    • BS-33677
    • EN300-7399899
    • MFCD16995186
    • 2223051-53-2
    • AT13928
    • Inchi: 1S/C12H17BBrNO2/c1-8-10(14)6-9(7-15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
    • InChI Key: CWUAYBIJFGBNEM-UHFFFAOYSA-N
    • SMILES: C1(C)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1Br

Computed Properties

  • Exact Mass: 297.05357g/mol
  • Monoisotopic Mass: 297.05357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

3-BROMO-2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE Pricemore >>

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3-BROMO-2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE Related Literature

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